N-[2-[(4-methoxyphenyl)-phenylamino]ethyl]acetamide
Catalog No.
S546254
CAS No.
M.F
C17H20N2O2
M. Wt
284.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[2-[(4-methoxyphenyl)-phenylamino]ethyl]acetamid...](/img/structure-2d/800/S546254.png)
Content Navigation
Product Name
N-[2-[(4-methoxyphenyl)-phenylamino]ethyl]acetamide
IUPAC Name
N-[2-(N-(4-methoxyphenyl)anilino)ethyl]acetamide
Molecular Formula
C17H20N2O2
Molecular Weight
284.35 g/mol
InChI
InChI=1S/C17H20N2O2/c1-14(20)18-12-13-19(15-6-4-3-5-7-15)16-8-10-17(21-2)11-9-16/h3-11H,12-13H2,1-2H3,(H,18,20)
InChI Key
PWTCGLHUMIIRML-UHFFFAOYSA-N
SMILES
CC(=O)NCCN(C1=CC=CC=C1)C2=CC=C(C=C2)OC
solubility
Soluble in DMSO
Synonyms
N-(2-((3-methoxyphenyl)phenylamino)ethyl)acetamide, UCM 765, UCM-765, UCM765
Canonical SMILES
CC(=O)NCCN(C1=CC=CC=C1)C2=CC=C(C=C2)OC
The exact mass of the compound N-[2-[(4-methoxyphenyl)-phenylamino]ethyl]acetamide is 284.1525 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Aniline Compounds - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
2.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
284.152477885 g/mol
Monoisotopic Mass
284.152477885 g/mol
Heavy Atom Count
21
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Wikipedia
UCM 765
Dates
Last modified: 02-18-2024
1: López-Canul M, Comai S, Domínguez-López S, Granados-Soto V, Gobbi G. Antinociceptive properties of selective MT(2) melatonin receptor partial agonists. Eur J Pharmacol. 2015 Oct 5;764:424-32. doi: 10.1016/j.ejphar.2015.07.010. Epub 2015 Jul 7. PubMed PMID: 26162699.
2: Ochoa-Sanchez R, Rainer Q, Comai S, Spadoni G, Bedini A, Rivara S, Fraschini F, Mor M, Tarzia G, Gobbi G. Anxiolytic effects of the melatonin MT(2) receptor partial agonist UCM765: comparison with melatonin and diazepam. Prog Neuropsychopharmacol Biol Psychiatry. 2012 Dec 3;39(2):318-25. doi: 10.1016/j.pnpbp.2012.07.003. Epub 2012 Jul 10. PubMed PMID: 22789661.
3: Harrington M. Specific melatonin receptor promotes a deeper sleep. Lab Anim (NY). 2012 Jan 20;41(2):31. doi: 10.1038/laban0212-31b. PubMed PMID: 22261877.
4: Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. doi: 10.1523/JNEUROSCI.2676-11.2011. PubMed PMID: 22171046.
5: Rivara S, Vacondio F, Fioni A, Silva C, Carmi C, Mor M, Lucini V, Pannacci M, Caronno A, Scaglione F, Gobbi G, Spadoni G, Bedini A, Orlando P, Lucarini S, Tarzia G. N-(Anilinoethyl)amides: design and synthesis of metabolically stable, selective melatonin receptor ligands. ChemMedChem. 2009 Oct;4(10):1746-55. doi: 10.1002/cmdc.200900240. PubMed PMID: 19728346.
2: Ochoa-Sanchez R, Rainer Q, Comai S, Spadoni G, Bedini A, Rivara S, Fraschini F, Mor M, Tarzia G, Gobbi G. Anxiolytic effects of the melatonin MT(2) receptor partial agonist UCM765: comparison with melatonin and diazepam. Prog Neuropsychopharmacol Biol Psychiatry. 2012 Dec 3;39(2):318-25. doi: 10.1016/j.pnpbp.2012.07.003. Epub 2012 Jul 10. PubMed PMID: 22789661.
3: Harrington M. Specific melatonin receptor promotes a deeper sleep. Lab Anim (NY). 2012 Jan 20;41(2):31. doi: 10.1038/laban0212-31b. PubMed PMID: 22261877.
4: Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. doi: 10.1523/JNEUROSCI.2676-11.2011. PubMed PMID: 22171046.
5: Rivara S, Vacondio F, Fioni A, Silva C, Carmi C, Mor M, Lucini V, Pannacci M, Caronno A, Scaglione F, Gobbi G, Spadoni G, Bedini A, Orlando P, Lucarini S, Tarzia G. N-(Anilinoethyl)amides: design and synthesis of metabolically stable, selective melatonin receptor ligands. ChemMedChem. 2009 Oct;4(10):1746-55. doi: 10.1002/cmdc.200900240. PubMed PMID: 19728346.
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:124-58-3
Molecular Formula:CH3AsO(OH)2
CH5AsO3
CH5AsO3
CH5AsO3
CH5AsO3
Molecular Weight:139.97 g/mol
Availability:
In Stock
CAS No.:37279-99-5
Molecular Formula:C28H47N9O13
Molecular Weight:717.7 g/mol
Availability:
Inquiry
CAS No.:163594-75-0
Molecular Formula:C20H32
Molecular Weight:272.5 g/mol
Availability:
In Stock
CAS No.:43040-76-2
Molecular Formula:C18H24ClNO2S
Molecular Weight:353.9 g/mol
Availability:
In Stock
CAS No.:27652-34-2
Molecular Formula:C10H15N4O13P3S
Molecular Weight:524.23 g/mol
Availability:
In Stock
CAS No.:6735-35-9
Molecular Formula:C7H17NO2
Molecular Weight:147.22 g/mol
Availability:
In Stock
CAS No.:105532-86-3
Molecular Formula:C8H21NO3Si2
Molecular Weight:235.43 g/mol
Availability:
In Stock
CAS No.:1691-99-2
Molecular Formula:C12H10F17NO3S
Molecular Weight:571.25 g/mol
Availability:
In Stock
